Cyclopropylmagnesium Bromide
Overview
Description
Cyclopropylmagnesium Bromide is a Grignard reagent, which is a type of organometallic compound. It is often used in organic synthesis . It is typically used in solutions and can react with various compounds to form different products .
Synthesis Analysis
Cyclopropylmagnesium Bromide can be synthesized by the reaction of halogenated hydrocarbons with magnesium metal in anhydrous solvents such as diethyl ether .Molecular Structure Analysis
The molecular formula of Cyclopropylmagnesium Bromide is C3H5BrMg, and its molecular weight is 145.28 . The structure includes a cyclopropyl group (a three-membered carbon ring) bonded to a magnesium bromide group .Chemical Reactions Analysis
Cyclopropylmagnesium Bromide has been used in Grignard reactions, which are key steps in the preparation of various compounds. For example, it can react with trimethylborate to form cyclopropylboronic acid, which can undergo Suzuki-type coupling reactions with different aryl and heteroaryl bromides to form the cyclopropyl adducts .Physical And Chemical Properties Analysis
Cyclopropylmagnesium Bromide is a yellow to green turbid liquid. It has a density of 0.968 g/mL at 25 °C and a boiling point of 65 °C . It is soluble in water (17 mg/ml at 25°C) and in organic solvents .Scientific Research Applications
Application 1: Preparation of Aminopropylindenes
- Summary of the Application: Cyclopropylmagnesium bromide solution has been used in a Grignard reaction that serves as the key step in the preparation of aminopropylindenes . Aminopropylindenes are a chemotype of oxidosqualene cyclase (OSC) inhibitors .
- Methods of Application: The Grignard reaction involves the reaction of an alkyl or aryl magnesium halide (Grignard reagent) with a variety of compounds and is an important tool in the formation of carbon-carbon bonds .
- Results or Outcomes: The outcome of this application is the successful synthesis of aminopropylindenes, which are potential OSC inhibitors .
Application 2: Formation of Cyclopropylboronic Acid
- Summary of the Application: Cyclopropylmagnesium bromide can react with trimethylborate to form cyclopropylboronic acid . This compound can undergo Suzuki-type coupling reactions with different aryl, and heteroaryl bromides to form the cyclopropyl adducts .
- Methods of Application: The process involves the reaction of cyclopropylmagnesium bromide with trimethylborate, followed by a Suzuki-type coupling reaction .
- Results or Outcomes: The result of this application is the formation of cyclopropyl adducts via Suzuki-type coupling reactions .
Safety And Hazards
Future Directions
As a Grignard reagent, Cyclopropylmagnesium Bromide has wide applications in organic synthesis. Its future directions are likely to involve its use in the synthesis of new organic compounds, particularly in the development of new pharmaceuticals and materials .
Relevant Papers One relevant paper discusses the palladium-catalyzed cross-coupling of Cyclopropylmagnesium Bromide with aryl bromides mediated by zinc halide additives . This research represents a significant contribution to the field of organic synthesis, demonstrating a new method for the production of cyclopropyl arenes.
properties
IUPAC Name |
magnesium;cyclopropane;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5.BrH.Mg/c1-2-3-1;;/h1H,2-3H2;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFZXMEQGIIWBFJ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C[CH-]1.[Mg+2].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5BrMg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropylmagnesium Bromide | |
CAS RN |
23719-80-4 |
Source
|
| Record name | Magnesium, bromocyclopropyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.120.734 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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